Cas no 2229618-17-9 (3-(3,3-difluorocyclobutyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3,3-difluorocyclobutyl)-3-hydroxypropanenitrile
• CAS No: 2229618-17-9
• MF: C₇H₉F₂NO
• MW: 161.149268865585
• CID: 6449724
• PubChem ID: 165710343
• Update Time: 2025-05-26

3-(3,3-difluorocyclobutyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-difluorocyclobutyl)-3-hydroxypropanenitrile
• 2229618-17-9
• EN300-1948694

• Inchi： 1S/C7H9F2NO/c8-7(9)3-5(4-7)6(11)1-2-10/h5-6,11H,1,3-4H2
• InChI Key： RGXTUHLNJFNQMK-UHFFFAOYSA-N
• SMILES： FC1(CC(C(CC#N)O)C1)F

Computed Properties

• Exact Mass: 161.06522023g/mol
• Monoisotopic Mass: 161.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44Ų

Additional information on 3-(3,3-difluorocyclobutyl)-3-hydroxypropanenitrile

Professional Introduction to Compound with CAS No. 2229618-17-9 and Product Name: 3-(3,3-difluorocyclobutyl)-3-hydroxypropanenitrile

The compound with the CAS number 2229618-17-9 and the product name 3-(3,3-difluorocyclobutyl)-3-hydroxypropanenitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both difluorocyclobutyl and hydroxypropanenitrile moieties in its molecular framework suggests a versatile reactivity that could be exploited in various synthetic pathways.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of bioactive molecules. The difluorocyclobutyl group in this compound introduces a level of electronic and steric complexity that can significantly influence its interactions with biological targets. This feature makes it a valuable building block for designing novel therapeutic agents with enhanced efficacy and selectivity.

The hydroxypropanenitrile moiety further adds to the compound's structural diversity, providing a site for further functionalization through nucleophilic addition or condensation reactions. This dual functionality has been explored in the synthesis of more complex molecules, including those with potential applications in anti-inflammatory and anticancer therapies. The combination of these structural elements makes 3-(3,3-difluorocyclobutyl)-3-hydroxypropanenitrile a promising candidate for further investigation.

In the context of current research trends, there is a growing interest in developing sustainable synthetic methods that minimize waste and maximize yield. The unique reactivity of this compound has been leveraged in green chemistry approaches, where catalytic systems are employed to achieve high selectivity under mild reaction conditions. Such methodologies align with the broader goals of reducing the environmental impact of chemical synthesis while maintaining or improving the quality of the final products.

Additionally, the compound's potential as a precursor for biologically active molecules has been investigated in several recent publications. Researchers have demonstrated its utility in constructing more complex scaffolds through ring-closing metathesis or cross-coupling reactions. These transformations have opened up new avenues for drug discovery, particularly in the development of small-molecule inhibitors targeting enzyme-catalyzed pathways relevant to diseases such as diabetes and neurodegeneration.

The structural features of 3-(3,3-difluorocyclobutyl)-3-hydroxypropanenitrile also make it an interesting subject for computational studies aimed at understanding molecular interactions at the atomic level. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been used to predict how this compound might bind to biological targets like enzymes or receptors. These insights are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

From a synthetic chemistry perspective, this compound exemplifies the power of multi-component reactions in generating structurally diverse molecules efficiently. The ability to introduce both fluorinated and hydroxylated functionalities into a single carbon backbone highlights the versatility of modern synthetic strategies. Such advances are essential for accelerating the discovery and development of new drugs that meet the increasing demand for personalized medicine.

The future prospects for 3-(3,3-difluorocyclobutyl)-3-hydroxypropanenitrile are bright, with ongoing research exploring its potential applications in various therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in bridging the gap between laboratory discoveries and clinical interventions. By leveraging cutting-edge synthetic methodologies and computational tools, scientists are poised to unlock new possibilities for treating complex diseases.